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Compound of Interest

Compound Name: Octyltin trichloride

Cat. No.: B049613 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

organotin compounds, the selection of a high-quality analytical standard for octyltin trichloride
is a critical first step to ensure accurate and reproducible results. This guide provides a

comparative overview of commercially available analytical standards for octyltin trichloride,

details a widely used analytical methodology, and presents visual workflows to aid in

experimental design.

Comparison of Octyltin Trichloride Analytical
Standards
The selection of an appropriate analytical standard is contingent on factors such as certified

purity, format, and the quality management systems under which it was produced. The

following table summarizes the specifications of octyltin trichloride standards from various

suppliers to facilitate an informed decision.
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Supplier
Product
Name/ID

Purity Format Certifications

CPAchem SB25070.100MG 99.1 +/- 0.1 % Neat Solid

ISO 17034, ISO

17025, ISO

9001[1]

Chiron 13616.8-100MG ≥98% Neat Solid
Information not

available

LGC Standards DRE-C15715000
Information not

available
Neat Solid

Characterized

under ISO

17025[2]

Scharlab O0015100
Information not

available
100mg Vial

Information not

available

HPC Standards 677155
Information not

available
100mg

Information not

available

MedKoo

Biosciences
534085 >98% Solid Powder

Information not

available[3]

Note: "Information not available" indicates that the data was not readily accessible from the

product listings. It is recommended to contact the suppliers for detailed Certificates of Analysis.

Experimental Protocol: Analysis of Octyltin
Trichloride by Gas Chromatography-Mass
Spectrometry (GC-MS)
The following protocol is adapted from a standard method for the determination of organotin

compounds in various matrices. This method involves sample preparation, including extraction

and derivatization, followed by GC-MS analysis.

Sample Preparation (Migration and Derivatization)
This procedure simulates the leaching of octyltin trichloride from a sample matrix, followed by

a derivatization step to improve its volatility for GC analysis.
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Migration: A sample migration step is performed to simulate gastric digestion. This is

particularly relevant for materials that may come into contact with humans, such as toy

materials. The specific conditions for migration (e.g., time, temperature, and solvent) will

depend on the sample matrix and the relevant regulatory guidelines (e.g., EN71-3 for toys).

Derivatization:

To 5 mL of the migration solution, add 0.1 mL of an internal standard solution and 5 mL of

an acetate buffer solution to adjust the pH to 4.7.

Add 0.5 mL of 2% sodium tetraethylborate and 2 mL of hexane.

Vortex the mixture for 30 minutes.

Allow the mixture to stand until the phases separate.

The upper hexane layer, containing the derivatized organotin compounds, is collected for

GC-MS analysis.

GC-MS Instrumentation and Conditions
The following instrumental parameters are recommended for the analysis of derivatized

octyltin trichloride.

Gas Chromatograph (GC) System: Agilent 7890B or equivalent.

Mass Spectrometer (MS) System: Agilent 5977A Series Mass Spectrometer with Extractor

Ion source or equivalent.

Autosampler: Agilent 7697A Automatic Liquid Sampler or equivalent.

GC Column: Agilent J&W DB-5ms Ultra Inert capillary column (30 m × 0.25 mm, 0.25 µm) or

equivalent.

Injection Volume: 2 µL.

Injection Mode: Pulsed splitless, 25 psi for 1.5 min.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inlet Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 1 min.

Ramp 1: 20 °C/min to 140 °C.

Ramp 2: 10 °C/min to 200 °C.

Ramp 3: 25 °C/min to 280 °C, hold for 5 min.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MS Source Temperature: 230 °C.

MS Quadrupole Temperature: 150 °C.

Acquisition Mode: Selected Ion Monitoring (SIM).

Visualizing the Workflow and Compound
Classification
To better understand the analytical process and the context of octyltin trichloride analysis, the

following diagrams have been generated.

Sample Preparation GC-MS Analysis

Sample Collection Migration/Extraction Derivatization with
Sodium Tetraethylborate Phase Separation Collect Hexane Fraction Injection into GC-MS Chromatographic Separation Mass Spectrometric Detection Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of octyltin trichloride.
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Classification by Number of Organic Substituents

Organotin Compounds

Mono-substituted
(e.g., Octyltin trichloride)

Di-substituted
(e.g., Dioctyltin dichloride)

Tri-substituted
(e.g., Tributyltin chloride)

Tetra-substituted
(e.g., Tetrabutyltin)

Click to download full resolution via product page

Caption: Classification of organotin compounds based on organic substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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